Cas no 1267874-87-2 (2-4-(diethylamino)phenylcyclopropane-1-carboxylic acid)

• Product name: 2-4-(diethylamino)phenylcyclopropane-1-carboxylic acid
• CAS No: 1267874-87-2
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5869514
• PubChem ID: 53275992

2-4-(diethylamino)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Diethylamino-phenyl)-cyclopropanecarboxylic acid
• 2-(4-(Diethylamino)phenyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-[4-(diethylamino)phenyl]-
• 2-4-(diethylamino)phenylcyclopropane-1-carboxylic acid
• EN300-1845608
• 2-[4-(diethylamino)phenyl]cyclopropane-1-carboxylic acid
• 1267874-87-2
• CS-0298107

• Inchi： 1S/C14H19NO2/c1-3-15(4-2)11-7-5-10(6-8-11)12-9-13(12)14(16)17/h5-8,12-13H,3-4,9H2,1-2H3,(H,16,17)
• InChI Key： NJIHMBLXLQEENL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1C1=CC=C(N(CC)CC)C=C1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 401.3±45.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)

Additional information on 2-4-(diethylamino)phenylcyclopropane-1-carboxylic acid

2-4-(Diethylamino)phenylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1267874-87-2, known as 2-4-(diethylamino)phenylcyclopropane-1-carboxylic acid, is a unique organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its cyclopropane ring structure, which is fused to a phenyl group substituted with a diethylamino group at the 4-position. The presence of the carboxylic acid functional group further enhances its versatility in various chemical reactions and applications.

Recent studies have highlighted the potential of 2-4-(diethylamino)phenylcyclopropane-1-carboxylic acid in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic agents. Researchers have explored its ability to modulate enzyme activity and its potential as a lead compound in the development of novel pharmaceuticals.

In terms of synthesis, this compound can be prepared through a variety of methods, including Friedel-Crafts alkylation, ring-closing metathesis, and other cyclopropanation techniques. The choice of synthetic pathway depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making it more feasible to produce this compound on an industrial scale.

The structural features of 2-4-(diethylamino)phenylcyclopropane-1-carboxylic acid also make it an attractive candidate for applications in materials science. Its cyclopropane ring contributes to its mechanical stability, while the diethylamino group enhances its solubility in organic solvents. These properties make it suitable for use in polymer synthesis, where it can serve as a building block for advanced materials with tailored mechanical and electronic properties.

Moreover, this compound has shown potential in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been explored in recent studies, with promising results in asymmetric catalysis and enantioselective reactions. The combination of its rigid structure and functional groups makes it an ideal candidate for designing highly efficient catalysts.

Another area where 2-4-(diethylamino)phenylcyclopropane-1-carboxylic acid has demonstrated significant promise is in the development of sensors and diagnostic tools. Its reactivity towards specific analytes, combined with its stability under various environmental conditions, makes it a valuable component in the design of biosensors and chemical sensors.

In conclusion, 2-4-(diethylamino)phenylcyclopropane-1-carboxylic acid (CAS No. 1267874-87-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule in future research and development efforts.